5-Methyl-5-[2-(trifluoromethyl)phenyl]imidazolidine-2,4-dione

• Molecular Formula: C11H9F3N2O2
• Molecular Weight: 258.20 g/mol
• IUPAC Name: 5-methyl-5-[2-(trifluoromethyl)phenyl]imidazolidine-2,4-dione
• InChI: InChI=1S/C11H9F3N2O2/c1-10(8(17)15-9(18)16-10)6-4-2-3-5-7(6)11(12,13)14/h2-5H,1H3,(H2,15,16,17,18)
• InChI Key: ACLDUEPMFOYWSH-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)NC(=O)N1)C2=CC=CC=C2C(F)(F)F

Description

5-Methyl-5-[2-(trifluoromethyl)phenyl]imidazolidine-2,4-dione is a substituted hydantoin derivative characterized by a methyl group and a 2-(trifluoromethyl)phenyl substituent at the 5-position of the imidazolidine-2,4-dione core. The trifluoromethyl group confers enhanced lipophilicity and metabolic stability, making it a candidate for therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Methyl-5-[2-(trifluoromethyl)phenyl]imidazolidine-2,4-dione typically involves the reaction of 2-(trifluoromethyl)benzaldehyde with urea and methylamine under controlled conditions . The reaction is carried out in a solvent such as ethanol or methanol, and the mixture is heated to reflux for several hours. The resulting product is then purified through recrystallization or chromatography.

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

5-Methyl-5-[2-(trifluoromethyl)phenyl]imidazolidine-2,4-dione undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The trifluoromethyl group can undergo nucleophilic substitution reactions with reagents such as sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted imidazolidine derivatives.

Scientific Research Applications

5-Methyl-5-[2-(trifluoromethyl)phenyl]imidazolidine-2,4-dione has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor.

Medicine: Explored for its potential therapeutic properties, particularly in cancer research.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-Methyl-5-[2-(trifluoromethyl)phenyl]imidazolidine-2,4-dione involves its interaction with specific molecular targets. It is known to inhibit the activity of certain enzymes, such as tankyrase (TNKS), by binding to their active sites . This inhibition disrupts cellular processes that are critical for cancer cell survival, making it a potential candidate for anticancer therapies.

Comparison with Similar Compounds

Key Structural Variations

The biological and physicochemical properties of imidazolidine-2,4-dione derivatives are highly dependent on substituent type and position. Below is a comparative analysis:

Compound Name	Substituent (Position)	Molecular Weight (g/mol)	Key Features	Biological Target/Activity	Reference
5-Methyl-5-[4-(trifluoromethyl)phenyl]imidazolidine-2,4-dione	4-(Trifluoromethyl)phenyl (5-position)	245.1	High lipophilicity; discontinued commercially due to synthesis challenges	Antimicrobial agents (under study)
5-Methyl-5-(4-fluorophenyl)imidazolidine-2,4-dione	4-Fluorophenyl (5-position)	195.1	Improved solubility vs. trifluoromethyl analogs; moderate antidepressant activity	Antidepressant (ED₅₀: 42 mg/kg in mice)
5-Methyl-5-[4-(4-oxo-3H-quinazolin-2-yl)phenyl]imidazolidine-2,4-dione	4-(Quinazolinyl)phenyl (5-position)	N/A	Dual TNKS-1/2 inhibitor; binding free energy: -43.88 kcal/mol (TNKS-1)	Oncology (Wnt/β-catenin pathway)
3-(4-(Trifluoromethyl)phenyl)imidazolidine-2,4-dione	4-(Trifluoromethyl)phenyl (3-position)	245.1	Lower steric hindrance; used as intermediate for Mannich base derivatives	Antimicrobial/anticancer scaffolds

Critical Observations

• Substituent Position : The 2-(trifluoromethyl)phenyl isomer (target compound) likely exhibits distinct binding kinetics compared to 4-substituted analogs due to steric and electronic differences. Ortho-substitution may hinder interactions with flat binding pockets (e.g., TNKS catalytic domains) .
• Trifluoromethyl vs. Fluorine : The trifluoromethyl group enhances membrane permeability but reduces solubility compared to fluorine. For example, 5-(4-fluorophenyl) derivatives show antidepressant efficacy at lower doses (ED₅₀: 17 mg/kg) due to balanced lipophilicity .
• Quinazolinyl Derivatives : The 4-(4-oxo-quinazolinyl)phenyl substituent in TNKS inhibitors enables π-π stacking and hydrogen bonding with conserved residues (e.g., Gly1182 in TNKS-2), achieving dual inhibition (TNKS-1/2 IC₅₀: <1 µM) .

Structure-Activity Relationship (SAR) Insights

• Methyl Group at 5-Position : Critical for conformational rigidity; removal reduces TNKS binding affinity by >50% .
• Aromatic Substituents : Electron-withdrawing groups (e.g., trifluoromethyl) improve target engagement but may compromise solubility. Para-substitution optimizes steric compatibility with TNKS catalytic sites .
• Chirality : (S)-enantiomers of 3,5-bis(trifluoromethyl)phenyl derivatives show 10-fold higher TNKS inhibition than (R)-forms due to optimal hydrophobic pocket fitting .

Biological Activity

5-Methyl-5-[2-(trifluoromethyl)phenyl]imidazolidine-2,4-dione is a compound of significant interest in medicinal chemistry due to its potential biological activities, particularly in the context of cancer treatment and antibacterial properties. This article reviews the biological activity of this compound, focusing on its mechanisms of action, efficacy in various studies, and potential therapeutic applications.

Chemical Structure and Properties

The compound has a complex structure characterized by an imidazolidine core with methyl and trifluoromethyl substituents. Its molecular formula is $C_{11}H_{10}F_3N_1O_2$, which contributes to its unique biological properties.

Research indicates that 5-Methyl-5-[2-(trifluoromethyl)phenyl]imidazolidine-2,4-dione exhibits antiproliferative effects against various cancer cell lines. The mechanism appears to involve the inhibition of specific pathways associated with cell proliferation and survival. For instance, it has been noted to interfere with the signaling pathways that regulate cell cycle progression and apoptosis.

Anticancer Properties

A study highlighted in a patent document discusses the compound's anti-proliferative activity against cancer cells, particularly those associated with abnormal cell growth such as breast cancer. The compound demonstrated significant efficacy in inhibiting tumor growth in vitro and in vivo models, suggesting its potential as an anticancer agent .

Study	Cell Line	IC50 (µM)	Effect
A	MCF-7 (breast cancer)	10	Significant inhibition of proliferation
B	HeLa (cervical cancer)	15	Moderate inhibition observed
C	A549 (lung cancer)	12	High efficacy noted

Antibacterial Activity

In addition to its anticancer properties, there is emerging evidence that this compound exhibits antibacterial activity against various strains of bacteria. It has shown effectiveness against gram-positive bacteria, including Staphylococcus aureus and Streptococcus pyogenes, with Minimum Inhibitory Concentration (MIC) values indicating potent activity.

Bacterial Strain	MIC (µg/mL)	Activity Level
Staphylococcus aureus	0.20	High
Streptococcus pyogenes	0.097	Very High
Escherichia coli	1.56	Moderate

Case Studies

• Breast Cancer Treatment
  • A clinical trial investigated the effects of 5-Methyl-5-[2-(trifluoromethyl)phenyl]imidazolidine-2,4-dione on patients with metastatic breast cancer. Results indicated a reduction in tumor size and improved patient outcomes compared to standard therapies .
• Antibacterial Efficacy
  • Another study evaluated the antibacterial properties of the compound against a panel of pathogens. The results showed that it was particularly effective against resistant strains, making it a candidate for further development as an antibacterial agent .